N-(2-methoxy-5-methylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C19H24N2O4S2/c1-14-8-9-17(25-2)16(12-14)20-18(22)13-15-6-3-4-10-21(15)27(23,24)19-7-5-11-26-19/h5,7-9,11-12,15H,3-4,6,10,13H2,1-2H3,(H,20,22)
• InChI Key: RUJBEUCHNDZVIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H24N2O4S2
• Molecular Weight: 408.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C19H24N2O4S2 and its molecular weight is 408.53. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibitory Activities

N-substituted-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio)acetamide analogues have been synthesized and evaluated for their inhibition potential against enzymes such as bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These studies suggest potential therapeutic applications in treating conditions associated with enzyme dysregulation (Virk et al., 2018).

Anticancer and Antimicrobial Properties

Derivatives of N-substituted acetamides, including compounds with structural similarities to N-(2-methoxy-5-methylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, have been synthesized and assessed for their biological activities. These compounds have shown varying degrees of anticancer and antimicrobial efficacy, indicating their potential use in the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Catalysis and Synthesis

The compound and its derivatives may be involved in catalytic processes and synthetic pathways for the production of pharmaceuticals and other chemicals. For example, palladium-catalyzed CH functionalization has been utilized for the synthesis of complex organic molecules, demonstrating the broader utility of similar compounds in medicinal chemistry and organic synthesis (Magano et al., 2014).

Neurological Applications

Research on related compounds has explored their potential in addressing neurological conditions, including the modulation of opioid receptors, which could inform the development of novel treatments for pain, depression, and addiction (Grimwood et al., 2011).

Environmental and Safety Assessments

Studies on the metabolism of chloroacetamide herbicides and their derivatives in human and rat liver microsomes have provided insights into the environmental and health implications of chemical exposure. This research helps in understanding the biotransformation and potential toxicological profiles of similar compounds (Coleman et al., 2000).